Cas no 41827-16-1 (4-Ethoxy-1,2-dimethoxybenzene)

• Product Name: 4-Ethoxy-1,2-dimethoxybenzene
• CAS No: 41827-16-1
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD00673003
• CID: 890717
• PubChem ID: 21430096
• Update Time: 2025-04-24

4-Ethoxy-1,2-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-1,2-dimethoxybenzene
• 1,2-DIMETHOXY-4-ETHOXYBENZENE
• MFCD00673003
• DTXSID60613716
• CS-0196166
• 41827-16-1
• AKOS006273689
• SCHEMBL9715643
• E89506
• 3,4-dimethoxyphenyl ethyl ether

• MDL： MFCD00673003
• Inchi： 1S/C10H14O3/c1-4-13-8-5-6-9(11-2)10(7-8)12-3/h5-7H,4H2,1-3H3
• InChI Key： MNKBMHJHUPHFMR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-Ethoxy-1,2-dimethoxybenzene

4-Ethoxy-1,2-dimethoxybenzene (CAS 41827-16-1): A Versatile Aromatic Compound with Broad Applications

4-Ethoxy-1,2-dimethoxybenzene (CAS 41827-16-1) is a specialized aromatic ether compound gaining attention in various industrial and research applications. This methoxy-substituted benzene derivative features unique chemical properties that make it valuable across multiple sectors. With the growing interest in specialty chemicals and fine chemicals, compounds like 4-Ethoxy-1,2-dimethoxybenzene are becoming increasingly important in modern chemistry.

The molecular structure of 4-Ethoxy-1,2-dimethoxybenzene contains three oxygen-based substituents - one ethoxy group and two methoxy groups - arranged in a specific pattern on the benzene ring. This particular arrangement contributes to its chemical stability and solubility characteristics, making it suitable for various organic synthesis processes. Researchers often search for information about "4-Ethoxy-1,2-dimethoxybenzene synthesis" or "CAS 41827-16-1 properties," reflecting the compound's growing importance in chemical research.

One of the most significant applications of 4-Ethoxy-1,2-dimethoxybenzene is in the flavor and fragrance industry. The compound's aromatic profile makes it valuable for creating complex scent compositions. Recent trends in "natural-like aroma chemicals" have increased interest in such modified benzene derivatives as alternatives to traditional fragrance components. The food industry also explores its potential as a flavor enhancer, particularly in premium products where subtle aromatic notes are desired.

In pharmaceutical research, 4-Ethoxy-1,2-dimethoxybenzene serves as an important chemical intermediate for developing various active compounds. Its structural features make it a valuable building block in medicinal chemistry, particularly for molecules targeting neurological conditions. Searches for "4-Ethoxy-1,2-dimethoxybenzene pharmaceutical uses" have shown steady growth, reflecting its relevance in drug discovery programs.

The compound's electronic properties have attracted attention in materials science as well. Researchers investigating "organic electronic materials" have explored 4-Ethoxy-1,2-dimethoxybenzene as a potential component in certain conductive polymers and photovoltaic materials. Its ability to modify electron density distribution in conjugated systems makes it interesting for advanced material development, particularly in the renewable energy sector.

From a commercial perspective, the market for 4-Ethoxy-1,2-dimethoxybenzene has shown consistent growth, driven by increasing demand from specialty chemical manufacturers. Suppliers often highlight its "high purity grades" and "custom synthesis options" to meet diverse industry requirements. The compound's regulatory status as a non-hazardous material under normal handling conditions makes it attractive for various applications where safety is a priority.

Recent advancements in green chemistry have also impacted the production and use of 4-Ethoxy-1,2-dimethoxybenzene. Manufacturers are developing more sustainable synthesis routes for this compound, responding to industry demands for environmentally friendly processes. This aligns with current searches for "eco-friendly aromatic compounds" and "green chemical alternatives" in various industrial applications.

Quality control of 4-Ethoxy-1,2-dimethoxybenzene typically involves advanced analytical techniques such as HPLC analysis and GC-MS characterization. These methods ensure the compound meets the stringent purity requirements of different applications. Researchers frequently look for information about "CAS 41827-16-1 analytical methods" or "4-Ethoxy-1,2-dimethoxybenzene purity standards," indicating the importance of quality specifications in its various uses.

Storage and handling of 4-Ethoxy-1,2-dimethoxybenzene require standard chemical safety precautions, though it is generally considered stable under recommended conditions. Proper chemical storage guidelines suggest keeping it in tightly sealed containers away from strong oxidizers. The compound's physical properties, including its melting point and solubility characteristics, make it relatively easy to work with in laboratory and industrial settings.

Looking to the future, 4-Ethoxy-1,2-dimethoxybenzene is poised to maintain its relevance in chemical research and industrial applications. Emerging trends in "functionalized aromatic compounds" and "specialty chemical innovation" suggest continued interest in this versatile molecule. Its combination of structural features and functional versatility ensures it will remain an important compound in the chemist's toolbox for years to come.